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Compound of Interest

Compound Name: Tetrabutylammonium Iodide

Cat. No.: B033386 Get Quote

Essential guidance for the safe handling, storage, and disposal of Tetrabutylammonium
Iodide (TBAI) is critical for maintaining a secure laboratory environment. This document

provides immediate, procedural, and step-by-step instructions to mitigate risks and ensure

operational integrity for researchers, scientists, and drug development professionals.

Adherence to these protocols is paramount for personal safety and the validity of experimental

outcomes.

Tetrabutylammonium iodide is a quaternary ammonium salt that requires careful handling

due to its potential health hazards. It is harmful if swallowed, causes skin irritation, and can

lead to serious eye irritation.[1][2][3] Furthermore, it may cause respiratory irritation if inhaled

as a dust.[1][2] The compound is also hygroscopic, meaning it readily absorbs moisture from

the air, and can be sensitive to light.[4][5]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory when handling TBAI.

The following table summarizes the required PPE to prevent exposure.
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Protection Type Specific Equipment Standard

Eye and Face Protection

Chemical safety goggles or

glasses with side-shields. A

face shield may be required for

larger quantities or when there

is a significant risk of

splashing.

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US).

[1][4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Protective

clothing to prevent skin

exposure.

Inspect gloves before use and

use proper removal

techniques.[1][4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

dust respirator is required

when dusts are generated or if

ventilation is inadequate.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[4]

Operational Plan: From Receipt to Disposal
A systematic workflow is essential for the safe management of TBAI in a laboratory setting.

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4] The

recommended storage temperature is typically between 15-25°C.[6]

Incompatibilities: Keep away from strong oxidizing agents, moisture, and direct light.[4][5][6]

[7]

Ventilation: Always handle TBAI in a well-ventilated area, such as a chemical fume hood,

especially when weighing or transferring the solid to minimize dust generation and

accumulation.[1][4]

Dispensing: Use appropriate tools (e.g., spatula, scoop) to handle the solid. Avoid creating

dust.
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Hygiene: Wash hands thoroughly after handling and before breaks or leaving the laboratory.

[1][4][6] Do not eat, drink, or smoke in areas where TBAI is handled.[2][3]

Evacuation: For significant spills, evacuate unnecessary personnel from the area.

Containment: Wear appropriate PPE and prevent the spread of dust.

Clean-up: Carefully sweep or vacuum the spilled material and place it into a suitable, labeled

container for disposal.[1][4] Avoid generating dust during clean-up.[4]

Ventilation: Ensure the area is well-ventilated after clean-up.

Disposal Plan
All waste containing TBAI must be treated as hazardous waste.

Waste Collection: Collect all TBAI waste, including contaminated consumables (e.g., gloves,

weighing paper), in a designated, properly labeled, and sealed container.

Disposal: Dispose of the waste container through an approved waste disposal plant,

following all local, state, and federal regulations.[5][8] Do not allow the product to enter

drains or the environment.[1]

First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] Seek immediate

medical attention.[2][4]

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water.[2]

[4] If skin irritation occurs, seek medical advice.

[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult or symptoms such as coughing appear,

seek medical attention.[2][4]

Ingestion
Rinse mouth with water.[2][3] Do not induce

vomiting. Seek immediate medical attention.[4]

Quantitative Data Summary
The following table provides key quantitative data for Tetrabutylammonium Iodide.

Property Value Source

Molecular Formula C₁₆H₃₆IN [1]

Molecular Weight 369.38 g/mol [1][2]

Melting Point 141 - 143 °C

Oral LD50 (Rat) 1990 mg/kg [4]

Workflow for Safe Handling of Tetrabutylammonium
Iodide
The following diagram illustrates the logical flow of operations for safely managing TBAI within

a laboratory environment.
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Caption: Workflow for the safe handling of Tetrabutylammonium Iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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